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Compound of Interest

Compound Name: 3-Amino-4-hydroxybenzoic acid

Cat. No.: B075798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Fourier-Transform Infrared (FTIR)

spectroscopy and Mass Spectrometry (MS) data for 3-Amino-4-hydroxybenzoic acid (3,4-

AHBA). It includes key spectral data, detailed experimental protocols for sample analysis, and

a visual representation of the analytical workflow. This document is intended to serve as a

comprehensive resource for researchers and professionals involved in the characterization and

analysis of this compound.

Spectroscopic Data
The following sections present the characteristic FTIR absorption bands and mass

spectrometry fragmentation data for 3-Amino-4-hydroxybenzoic acid.

FTIR Spectroscopy Data
The FTIR spectrum of 3-Amino-4-hydroxybenzoic acid reveals the presence of its key

functional groups. The data presented below is a compilation of expected absorption ranges for

the functional moieties within the molecule.
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Wavenumber
(cm⁻¹)

Functional Group Vibration Mode Intensity

3300-2500 O-H (Carboxylic Acid) Stretching Strong, Very Broad

3500-3300 O-H (Phenol) Stretching Strong, Broad

3400-3200 N-H (Amine) Stretching Medium

3100-3000 C-H (Aromatic) Stretching Medium to Weak

~1700-1680 C=O (Carboxylic Acid) Stretching Strong

1600-1585 C=C (Aromatic Ring) Stretching Medium

1500-1400 C=C (Aromatic Ring) Stretching Medium

~1300
C-O (Carboxylic

Acid/Phenol)
Stretching Strong

~1250 C-N (Amine) Stretching Medium

Mass Spectrometry Data
Mass spectrometry of 3-Amino-4-hydroxybenzoic acid provides crucial information about its

molecular weight and fragmentation pattern, aiding in its identification and structural

elucidation. The compound has a molecular formula of C₇H₇NO₃ and a molecular weight of

approximately 153.14 g/mol .[1]

m/z Ratio Ion Description

153 [M]⁺ Molecular Ion

136 [M-OH]⁺ Loss of a hydroxyl radical

108 [M-COOH]⁺ Loss of the carboxyl group

Note: The fragmentation pattern of aromatic carboxylic acids can be complex. The loss of a

hydroxyl group ([M-17]) and the entire carboxyl group ([M-45]) are common fragmentation

pathways.[2]
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Experimental Protocols
The following protocols outline standard procedures for the analysis of a solid sample like 3-
Amino-4-hydroxybenzoic acid using FTIR spectroscopy and mass spectrometry.

FTIR Spectroscopy Protocol (KBr Pellet Method)
This method is a common technique for obtaining high-quality infrared spectra of solid samples.

Sample Preparation:

Weigh approximately 1-2 mg of the 3-Amino-4-hydroxybenzoic acid sample.

Add approximately 100-200 mg of dry potassium bromide (KBr) powder.

Thoroughly grind the mixture in an agate mortar and pestle until a fine, homogeneous

powder is obtained.[3]

Pellet Formation:

Transfer the powdered mixture into a pellet die.

Place the die into a hydraulic press and apply pressure to form a thin, transparent, or

translucent pellet.[3]

Spectral Acquisition:

Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR

spectrometer.

Acquire a background spectrum of the empty sample compartment to correct for

atmospheric and instrumental variations.

Acquire the sample spectrum. Typically, spectra are collected over a range of 4000-400

cm⁻¹.

Mass Spectrometry Protocol (LC-MS with ESI)
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Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) is a

powerful technique for the analysis of polar organic molecules like 3-Amino-4-
hydroxybenzoic acid.

Sample Preparation:

Prepare a dilute solution of 3-Amino-4-hydroxybenzoic acid in a suitable solvent

system, such as a mixture of acetonitrile and water. The mobile phase for LC-MS analysis

of this compound may contain acetonitrile, water, and an acid like formic acid for MS

compatibility.[4]

Chromatographic Separation:

Inject the sample solution into an HPLC system equipped with a reverse-phase column

(e.g., C18).

Develop a gradient elution method to achieve separation of the analyte from any

impurities.

Mass Spectrometric Detection:

The eluent from the HPLC is directed into the electrospray ionization (ESI) source of the

mass spectrometer.

The ESI source generates gas-phase ions of the analyte.

The mass spectrometer is typically operated in both positive and negative ion modes to

obtain comprehensive data.

Acquire full scan mass spectra to determine the molecular weight of the parent compound

and tandem mass spectra (MS/MS) to elucidate its fragmentation pattern.

Analytical Workflow Visualization
The following diagram illustrates a typical workflow for the comprehensive analysis of 3-Amino-
4-hydroxybenzoic acid using both FTIR and Mass Spectrometry.
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Sample: 3-Amino-4-hydroxybenzoic Acid

FTIR Sample Preparation
(e.g., KBr Pellet)

LC-MS Sample Preparation
(Dissolution in Solvent)

FTIR Analysis

FTIR Spectrum
(Wavenumber vs. Transmittance)

Functional Group
Identification

Structural Confirmation of
3-Amino-4-hydroxybenzoic Acid

LC-MS Analysis
(ESI Source)

Mass Spectrum
(m/z vs. Intensity)

Molecular Weight and
Fragmentation Pattern

Click to download full resolution via product page

Caption: Analytical workflow for 3-Amino-4-hydroxybenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b075798?utm_src=pdf-body-img
https://www.benchchem.com/product/b075798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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